Cas no 1823954-55-7 (2H-1-Benzopyran-4-ethanol, 3,4-dihydro-beta-methyl-)

• Product Name: 2H-1-Benzopyran-4-ethanol, 3,4-dihydro-beta-methyl-
• CAS No: 1823954-55-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5851311
• PubChem ID: 130128093
• Update Time: 2025-06-14

2H-1-Benzopyran-4-ethanol, 3,4-dihydro-beta-methyl- Chemical and Physical Properties

Names and Identifiers

• 1823954-55-7
• DTXSID001238226
• EN300-6506352
• 2-(3,4-dihydro-2H-1-benzopyran-4-yl)propan-1-ol
• 2H-1-Benzopyran-4-ethanol, 3,4-dihydro-beta-methyl-

• Inchi： 1S/C12H16O2/c1-9(8-13)10-6-7-14-12-5-3-2-4-11(10)12/h2-5,9-10,13H,6-8H2,1H3
• InChI Key： LRGJIDQRDPWQCY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC1)C(C)CO

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2H-1-Benzopyran-4-ethanol, 3,4-dihydro-beta-methyl-

Comprehensive Analysis of 2H-1-Benzopyran-4-ethanol, 3,4-dihydro-beta-methyl- (CAS No. 1823954-55-7)

The compound 2H-1-Benzopyran-4-ethanol, 3,4-dihydro-beta-methyl- (CAS No. 1823954-55-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a benzopyran core with a dihydro-beta-methyl substitution, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug development, given its structural similarity to other chromene derivatives, which are known for their diverse pharmacological properties.

One of the most searched questions in the field of organic chemistry is: "What are the applications of benzopyran derivatives in medicine?" This compound, with its 3,4-dihydro-beta-methyl modification, offers insights into this query. Studies suggest that such derivatives exhibit antioxidant, anti-inflammatory, and neuroprotective effects, aligning with the growing demand for natural product-inspired therapeutics. The 2H-1-Benzopyran-4-ethanol scaffold is also being explored for its role in modulating enzyme activity, particularly in metabolic disorders, a hot topic in current biomedical research.

From a synthetic chemistry perspective, the CAS No. 1823954-55-7 represents a challenging yet rewarding target for structure-activity relationship (SAR) studies. Its beta-methyl group introduces steric effects that can influence binding affinity, a key consideration in drug design. Recent publications highlight its utility in creating analogs for G-protein-coupled receptor (GPCR) targeting, a trending area in precision medicine. This aligns with the surge in searches for "GPCR modulators from natural scaffolds", reflecting the compound's relevance in modern pharmacology.

Environmental and sustainability concerns have also shaped research around 2H-1-Benzopyran-4-ethanol derivatives. With increasing searches for "green synthesis of heterocyclic compounds", chemists are investigating eco-friendly routes to produce this molecule. Its benzopyran core, found in many plant-derived compounds, makes it a candidate for biotechnological production methods, addressing the pharmaceutical industry's push toward sustainable manufacturing.

Analytical characterization of CAS No. 1823954-55-7 involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, topics frequently searched by analytical chemists. The compound's 3,4-dihydro configuration presents distinct spectroscopic signatures, valuable for quality control in industrial applications. This aspect is crucial for researchers querying "spectral analysis of dihydrobenzopyrans", a niche but growing area in analytical method development.

In material science, the beta-methyl substitution in this compound has implications for photophysical properties. With rising interest in "organic luminescent materials", the 2H-1-Benzopyran-4-ethanol structure is being evaluated for potential use in organic light-emitting diodes (OLEDs). This interdisciplinary application bridges chemistry and electronics, responding to searches for "small molecule semiconductors" in next-generation display technologies.

Patent literature reveals growing commercial interest in 1823954-55-7, particularly for cosmetic formulations. The benzopyran moiety's UV-absorbing characteristics align with searches for "natural-inspired sunscreen additives". Its dihydro form offers improved stability compared to aromatic counterparts, addressing a key industry need for long-lasting photoprotective agents without ecological toxicity concerns.

From a regulatory standpoint, the compound's status as a non-prohibited substance makes it attractive for global research collaborations. This contrasts with frequently searched "restricted chemical compounds", positioning 2H-1-Benzopyran-4-ethanol, 3,4-dihydro-beta-methyl- as a viable candidate for international research projects. Its structural complexity also makes it a valuable teaching tool for advanced organic chemistry courses, connecting to educator searches for "chiral building blocks for classroom demonstrations".

Future research directions for CAS No. 1823954-55-7 may explore its enantioselective synthesis, a hot topic in asymmetric catalysis. The beta-methyl group's stereocenter offers opportunities to investigate "chiral induction effects" in related molecular systems. Such studies would contribute to the broader understanding of benzopyran derivatives' three-dimensional pharmacology, an area seeing increased publication activity in top-tier journals.

In conclusion, 2H-1-Benzopyran-4-ethanol, 3,4-dihydro-beta-methyl- represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and sustainable technology. Its CAS No. 1823954-55-7 serves as a key identifier for researchers exploring "bioactive heterocyclic compounds" or "functionalized chromenes". As interdisciplinary research continues to uncover its potential, this molecule stands at the intersection of several cutting-edge scientific inquiries, making it a compound of enduring interest in both academic and industrial settings.